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Compound of Interest

Compound Name: 4-Ethyl-5-oxooctanal

Cat. No.: B15439509

To: Researchers, scientists, and drug development professionals.

Subject: Comprehensive Technical Analysis of 4-ethyl-5-oxooctanal (CAS 75424-66-7)

Executive Summary

This document provides a technical overview of the chemical compound identified by CAS
number 75424-66-7. Extensive searches of publicly available scientific databases and literature
have revealed limited information regarding this specific molecule. The primary identifier for this
CAS number is 4-ethyl-5-oxooctanal. At present, there is a notable absence of published
research detailing its biological activity, mechanism of action, associated signaling pathways, or
comprehensive experimental characterization. This guide therefore focuses on presenting the
available chemical data.

Chemical and Physical Properties

The fundamental chemical information for 4-ethyl-5-oxooctanal is summarized below. This
data is compiled from various chemical supplier databases and public chemical information
repositories.
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Property Value Source
CAS Number 75424-66-7 N/A
Molecular Formula C10H1802 N/A
Common Name 4-ethyl-5-oxooctanal [1]
Synonyms Octanal, 4-ethyl-5-0xo- [2]

Further quantitative data such as molecular weight, boiling point, and density were not
consistently available across the searched sources.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis or use of 4-ethyl-5-oxooctanal are not
described in the currently accessible scientific literature. One source indicates that 4-ethyl-4-
nitro-5-oxooctanal (CAS 88072-93-9) can be a product leading to 75424-66-7, suggesting a
potential precursor relationship.[2] However, specific reaction conditions, purification methods,
and analytical characterization techniques for a synthesis of 4-ethyl-5-oxooctanal are not
provided.

Due to the lack of published experimental studies involving this compound, no established
protocols for its use in biological or chemical assays can be presented.

Biological Activity and Signaling Pathways

There is no available information in the public domain regarding the biological activity of 4-
ethyl-5-oxooctanal. Searches for its mechanism of action, potential therapeutic targets, or
involvement in cellular signaling pathways did not yield any relevant results. Therefore, no
signaling pathway diagrams or experimental workflow visualizations can be generated at this
time.

Conclusion

The chemical entity represented by CAS number 75424-66-7, identified as 4-ethyl-5-
oxooctanal, remains largely uncharacterized in the scientific literature. While basic chemical
identifiers are available, there is a significant knowledge gap concerning its synthesis, physical
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properties, biological effects, and potential applications. This lack of data precludes the
development of a comprehensive technical guide as initially requested. Further primary
research would be required to elucidate the properties and potential utility of this compound for
researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-oxooctanal | CAS#:66662-22-4 | Chemsrc [chemsrc.com]
e 2. Page loading... [wap.guidechem.com]

 To cite this document: BenchChem. [In-depth Technical Guide: Characterization of CAS
Number 75424-66-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15439509#cas-number-75424-66-7-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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